Cas no 2228207-23-4 (O-{1-(2-fluoro-3-nitrophenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(2-fluoro-3-nitrophenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228207-23-4
• MF: C₁₀H₁₁FN₂O₃
• MW: 226.204345941544
• CID: 5865913
• PubChem ID: 165974494
• Update Time: 2025-08-05

O-{1-(2-fluoro-3-nitrophenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(2-fluoro-3-nitrophenyl)cyclopropylmethyl}hydroxylamine
• EN300-1793540
• 2228207-23-4
• O-{[1-(2-fluoro-3-nitrophenyl)cyclopropyl]methyl}hydroxylamine

• Inchi： 1S/C10H11FN2O3/c11-9-7(10(4-5-10)6-16-12)2-1-3-8(9)13(14)15/h1-3H,4-6,12H2
• InChI Key： DEBUFGWNUWIZQU-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1(CON)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.07537038g/mol
• Monoisotopic Mass: 226.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.1Ų

Additional information on O-{1-(2-fluoro-3-nitrophenyl)cyclopropylmethyl}hydroxylamine

O-{1-(2-Fluoro-3-Nitrophenyl)cyclopropylmethyl}Hydroxylamine: A Comprehensive Overview

O-{1-(2-Fluoro-3-Nitrophenyl)cyclopropylmethyl}Hydroxylamine, identified by the CAS number 2228207-23-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and catalysis. Recent studies have highlighted its role in the development of novel materials and its contribution to the understanding of complex chemical interactions.

The molecular structure of this compound is characterized by a cyclopropyl group attached to a hydroxylamine moiety, with a 2-fluoro-3-nitrophenyl substituent. This configuration imparts distinctive electronic and steric properties, making it a valuable component in the design of functional materials. Researchers have explored its potential as a building block for constructing heterocyclic compounds, which are essential in pharmaceuticals, agrochemicals, and electronic materials.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of O-{1-(2-Fluoro-3-Nitrophenyl)cyclopropylmethyl}Hydroxylamine. These methods often involve multi-component reactions or transition-metal-catalyzed processes, which not only enhance the yield but also improve the purity of the final product. The integration of computational chemistry techniques has further facilitated the optimization of reaction conditions, ensuring scalability for industrial applications.

In terms of applications, this compound has shown promise in the field of catalysis. Its ability to act as a ligand in transition-metal catalysts has been extensively studied, particularly in cross-coupling reactions—a cornerstone of modern organic synthesis. The presence of both fluorine and nitro groups in its structure contributes to its versatility as a ligand, enabling it to coordinate with a wide range of metal centers while maintaining stability under reaction conditions.

Moreover, the compound's role in polymer chemistry is another area that has attracted significant research interest. By incorporating this compound into polymer frameworks, scientists have developed materials with enhanced mechanical properties and thermal stability. These materials hold potential for use in high-performance composites and advanced coatings.

The environmental impact and safety profile of O-{1-(2-Fluoro-3-Nitrophenyl)cyclopropylmethyl}Hydroxylamine are critical considerations for its large-scale application. Recent studies have focused on assessing its biodegradability and toxicity, with findings indicating that under controlled conditions, it exhibits low toxicity to aquatic organisms. However, further research is required to fully understand its long-term environmental effects.

In conclusion, O-{1-(2-Fluoro-3-Nitrophenyl)cyclopropylmethyl}Hydroxylamine (CAS No.: 2228207-23-4) stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing both academic and industrial chemical endeavors.